molecular formula C13H20FNO3 B6191252 2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine CAS No. 2680537-40-8

2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine

Cat. No. B6191252
CAS RN: 2680537-40-8
M. Wt: 257.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine (2-FP-DMPEA) is an organic compound composed of a phenyl ring with two fluorine atoms, a propoxy group, and a dimethoxy group. It is a versatile compound that has been the subject of numerous scientific studies in the past few decades, due to its potential applications in the biomedical and pharmaceutical fields.

Scientific Research Applications

2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine has been the subject of numerous scientific studies due to its potential applications in the biomedical and pharmaceutical fields. It has been studied for its ability to modulate the activity of various enzymes and receptors, including the serotonin 5-HT1A receptor. It has also been studied for its potential to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been studied for its potential to act as an agonist of the G protein-coupled receptor GPR55, which is involved in the regulation of inflammation and pain.

Mechanism of Action

The mechanism of action of 2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine is not yet fully understood, but it is believed to involve the modulation of various enzymes and receptors. In the case of the serotonin 5-HT1A receptor, it is believed that this compound acts as an agonist, meaning that it binds to the receptor and activates it, leading to an increase in serotonin levels. In the case of the enzyme acetylcholinesterase, it is believed that this compound acts as an inhibitor, meaning that it binds to the enzyme and prevents it from breaking down acetylcholine. In the case of the G protein-coupled receptor GPR55, it is believed that this compound acts as an agonist, meaning that it binds to the receptor and activates it, leading to the regulation of inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood, but it has been shown to have a variety of effects in scientific studies. In animal studies, it has been shown to reduce inflammation and pain, as well as to have antidepressant and anxiolytic effects. In addition, it has been shown to have neuroprotective effects, as well as to possess anti-cancer properties. It has also been shown to have beneficial effects on memory and cognitive function, as well as to have anti-diabetic and anti-obesity effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine in laboratory experiments include its versatility, as it can be used to modulate the activity of various enzymes and receptors. It is also relatively easy to synthesize, making it a cost-effective compound for laboratory experiments. Additionally, it has been extensively studied, so there is a wealth of information available on its biochemical and physiological effects.
The limitations of using this compound in laboratory experiments include its potential toxicity, as it has been shown to have some adverse effects in animal studies. In addition, its mechanism of action is not yet fully understood, so it is important to be cautious when using it in experiments. Finally, it is important to note that this compound is a relatively new compound, so there is still much to be learned about its effects and potential applications.

Future Directions

The potential future directions for 2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine research include further studies on its mechanism of action, as well as its biochemical and physiological effects. Additionally, further studies are needed to explore its potential applications in the biomedical and pharmaceutical fields, such as its potential use as an antidepressant, anxiolytic, and anti-cancer agent. Finally, further studies are needed to explore its potential toxicity and the potential adverse effects it may have on humans and other animals.

Synthesis Methods

2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine is synthesized through a process known as the Ugi four-component reaction. This reaction involves the condensation of an aldehyde, an amine, an isocyanate, and an acid, resulting in the formation of a polyfunctional product. The Ugi reaction can be used to synthesize a variety of compounds with different functional groups, and it is particularly useful for synthesizing compounds with multiple chiral centers. In the case of this compound, the reaction involves the condensation of 2-fluoropropanal, dimethoxybenzylamine, isophorone diisocyanate, and trifluoroacetic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine' involves the reaction of 2-(3,5-dimethoxyphenyl)ethan-1-amine with 2-fluoropropyl bromide in the presence of a base to form the intermediate 2-[4-(2-bromopropoxy)-3,5-dimethoxyphenyl]ethan-1-amine. This intermediate is then reacted with sodium fluoride in the presence of a phase transfer catalyst to form the final product.", "Starting Materials": [ "2-(3,5-dimethoxyphenyl)ethan-1-amine", "2-fluoropropyl bromide", "base", "sodium fluoride", "phase transfer catalyst" ], "Reaction": [ "Step 1: 2-(3,5-dimethoxyphenyl)ethan-1-amine is reacted with 2-fluoropropyl bromide in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF or DMSO, at room temperature for several hours to form the intermediate 2-[4-(2-bromopropoxy)-3,5-dimethoxyphenyl]ethan-1-amine.", "Step 2: The intermediate 2-[4-(2-bromopropoxy)-3,5-dimethoxyphenyl]ethan-1-amine is then reacted with sodium fluoride in the presence of a phase transfer catalyst, such as tetrabutylammonium bromide, in an aprotic solvent, such as DMF or DMSO, at room temperature for several hours to form the final product 2-[4-(2-fluoropropoxy)-3,5-dimethoxyphenyl]ethan-1-amine." ] }

CAS RN

2680537-40-8

Molecular Formula

C13H20FNO3

Molecular Weight

257.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.